Cas no 4385-92-6 (2-(Aminomethyl)butanoic acid)
2-(Aminomethyl)butanoic acid structure
Product Name:2-(Aminomethyl)butanoic acid
CAS No:4385-92-6
MF:C5H11NO2
MW:117.146341562271
CID:2704711
PubChem ID:14039786
Update Time:2025-04-21
2-(Aminomethyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-ethyl-beta-alanine
- AKOS011547617
- 2-(AMINOMETHYL)BUTANOIC ACID
- 2-(AMINOMETHYL)BUTANOICACID
- 2-(AMINOMETHYL)BUTYRIC ACID
- ALBB-030607
- SCHEMBL637555
- 4385-92-6
- EN300-72554
- AB62466
- 2-(Aminomethyl)butanoic acid
-
- Inchi: 1S/C5H11NO2/c1-2-4(3-6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)
- InChI Key: HBICVCPHTYGKKD-UHFFFAOYSA-N
- SMILES: OC(C(CN)CC)=O
Computed Properties
- Exact Mass: 117.078978594Da
- Monoisotopic Mass: 117.078978594Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 82.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.6
- Topological Polar Surface Area: 63.3Ų
2-(Aminomethyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-72554-0.05g |
2-(aminomethyl)butanoic acid |
4385-92-6 | 0.05g |
$521.0 | 2023-05-24 | ||
| Enamine | EN300-72554-0.1g |
2-(aminomethyl)butanoic acid |
4385-92-6 | 0.1g |
$545.0 | 2023-05-24 | ||
| Enamine | EN300-72554-0.25g |
2-(aminomethyl)butanoic acid |
4385-92-6 | 0.25g |
$570.0 | 2023-05-24 | ||
| Enamine | EN300-72554-0.5g |
2-(aminomethyl)butanoic acid |
4385-92-6 | 0.5g |
$594.0 | 2023-05-24 | ||
| Enamine | EN300-72554-1.0g |
2-(aminomethyl)butanoic acid |
4385-92-6 | 1g |
$619.0 | 2023-05-24 | ||
| Enamine | EN300-72554-2.5g |
2-(aminomethyl)butanoic acid |
4385-92-6 | 2.5g |
$1289.0 | 2023-05-24 | ||
| Enamine | EN300-72554-5.0g |
2-(aminomethyl)butanoic acid |
4385-92-6 | 5g |
$2538.0 | 2023-05-24 | ||
| Enamine | EN300-72554-10.0g |
2-(aminomethyl)butanoic acid |
4385-92-6 | 10g |
$4943.0 | 2023-05-24 |
2-(Aminomethyl)butanoic acid Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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